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Compound of Interest

Compound Name: GK420

Cat. No.: B15573836 Get Quote

For researchers, scientists, and professionals in drug development, accuracy, reliability, and

efficiency in sample and equipment labeling are paramount. This guide provides a detailed

comparison of the Zebra GK420 series of desktop label printers against its direct successor,

the Zebra ZD421, and a notable competitor, the CAB Technologies MACH series. The data

presented is based on publicly available technical specifications to facilitate an informed

decision for laboratory and professional environments.

Data Presentation: Comparative Technical
Specifications
The following tables summarize the key performance metrics of the Zebra GK420d/t, Zebra

ZD421d/t, and CAB MACH1/MACH2 printers.

Table 1: Performance and Print Quality
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Feature
Zebra GK420
Series

Zebra ZD421 Series CAB MACH Series

Max. Print Speed
5 inches per second

(ips) at 203 dpi[1]

6 inches per second

(ips) at 203 dpi[1]

Not specified in

search results

Print Resolution
203 dots per inch (dpi)

[2][3]

Standard: 203 dpi;

Optional: 300 dpi[1][2]
200 dpi

Print Width
4.09 inches (104 mm)

[3]

Not specified in

search results

Not specified in

search results

Programming

Languages
EPL, ZPL[4][5]

Not specified in

search results

Not specified in

search results

Table 2: Physical and Connectivity Specifications

Feature
Zebra GK420
Series

Zebra ZD421 Series CAB MACH Series

Connectivity

(Standard)

USB v1.1, Serial,

Parallel[2]
USB 2.0, USB Host[2]

RS232C, USB,

Ethernet[6]

Connectivity

(Optional)

10/100 internal

Ethernet[5]

802.11ac Wi-Fi,

Bluetooth 4.1,

Ethernet, Serial[2]

USB Host (MACH2

only)[6]

Dimensions (GK420d)
6.75" (W) x 6.0" (H) x

8.25" (D)[3]

Not specified in

search results

Not specified in

search results

Weight (GK420d) 3.0 lbs (1.4 kg)[3]
Not specified in

search results

~6.0 lbs (MACH1),

~6.5 lbs (MACH2)[6]

User Interface
Single button and

LED[7]

5 status icons,

intuitive interface[1][7]

Control buttons & LED

(MACH1), LCD

display & navigator

pad (MACH2)[6]

Experimental Protocols (Testing Methodologies)
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The quantitative data presented above is typically validated by manufacturers using

standardized testing protocols. While the specific methodologies for the GK420 series are not

detailed in the provided search results, the following represents industry-standard approaches

for evaluating printer performance.

Protocol 1: Maximum Print Speed Evaluation

Objective: To determine the maximum sustainable print speed in inches per second (ips).

Procedure:

The printer is loaded with a standard 4x6 inch direct thermal or thermal transfer label roll.

A print job consisting of 100 labels with a standardized barcode and text pattern is sent to

the printer.

The total time taken from the start of the first label print to the completion of the last label

print is measured.

The print speed is calculated by dividing the total length of the printed labels by the time

taken.

This test is repeated multiple times to ensure consistency and the average value is

reported.

Protocol 2: Print Resolution and Quality Assessment

Objective: To verify the print resolution (dots per inch) and assess the quality of the printed

output.

Procedure:

A test pattern file containing lines of varying thickness, small font text, and standard 1D

and 2D barcodes is created at the specified resolution (e.g., 203 dpi).

The test pattern is printed on high-quality Zebra-brand media.
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The printed output is examined under magnification to ensure that single-dot lines are

distinct and that there is no bleeding between adjacent dots.

The barcodes are scanned using a certified barcode verifier to ensure they meet ANSI/ISO

quality standards.

Mandatory Visualizations
Diagram 1: Standard Laboratory Labeling Workflow

The following diagram illustrates a typical workflow for label printing in a research or clinical

setting, from data entry to the application of the printed label.
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Data Input & Management

Printing Process

Application & Verification

1. Sample Information Entry
(e.g., LIMS, ELN)

2. Label Design Software
(e.g., ZebraDesigner)

Data Transfer

3. Print Job Sent to
GK420 Printer

Print Command

4. Label is Printed
(Direct Thermal/Thermal Transfer)

5. Label Application
(e.g., Vial, Plate, Slide)

Manual or Automated Application

6. Barcode Scanning
& Verification

Click to download full resolution via product page

Caption: A diagram illustrating a standard laboratory labeling workflow.

Diagram 2: Logical Comparison of Zebra GK420 vs. ZD421 Features
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This diagram provides a logical comparison of the key features and advancements of the Zebra

ZD421 series over the older GK420 series.

Zebra GK420 Series Zebra ZD421 Series (Successor)

5 ips Print Speed 6 ips Print Speed
Faster

Single Button Interface Intuitive 5-Icon Interface
More Intuitive

USB 1.1 / Optional Ethernet USB 2.0 / Optional Wi-Fi & BT 4.1
More Modern

Factory Upgrades Only Field-Upgradeable
More Flexible

Click to download full resolution via product page

Caption: A logical comparison of features between the GK420 and ZD421 series.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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